(S,S)-Lysinoalanine

Catalog No.
S534223
CAS No.
23250-50-2
M.F
C9H19N3O4
M. Wt
233.27 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
(S,S)-Lysinoalanine

Food safety and toxicology labs relying on mixed-isomer lysinoalanine standards face quantification errors and confounded nephrotoxicity results. (S,S)-Lysinoalanine (CAS 23250-50-2) provides guaranteed stereoisomer purity to resolve these analytical challenges. • Enables accurate HPLC/GC calibration for processed food analysis (infant formula, caseinates, alkali-treated proteins) • Serves as a definitive test article in stereospecific nephrotoxicity studies, free from (S,R)-isomer interference • Supplied with full analytical documentation for immediate method validation and regulatory compliance.

CAS Number

23250-50-2

Product Name

(S,S)-Lysinoalanine

IUPAC Name

(2S)-2-amino-6-[[(2S)-2-amino-2-carboxyethyl]amino]hexanoic acid

Molecular Formula

C9H19N3O4

Molecular Weight

233.27 g/mol

InChI

InChI=1S/C9H19N3O4/c10-6(8(13)14)3-1-2-4-12-5-7(11)9(15)16/h6-7,12H,1-5,10-11H2,(H,13,14)(H,15,16)/t6-,7-/m0/s1

InChI Key

IMSOBGJSYSFTKG-BQBZGAKWSA-N

solubility

Soluble in DMSO

Synonyms

Lysinoalanine, (S,S)-; N6-Lysino-L-alanine; Lysine, N6-(2-amino-2-carboxyethyl)-, L,L-;

Canonical SMILES

C(CCNCC(C(=O)O)N)CC(C(=O)O)N

Isomeric SMILES

C(CCNC[C@@H](C(=O)O)N)C[C@@H](C(=O)O)N

The exact mass of the compound Lysinoalanine, (S,S)- is 233.1376 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Purity

≥95%

Package Size

1 mg, 5 mg, 10 mg, 25 mg

(S,S)-Lysinoalanine is the specific stereoisomer of the unnatural amino acid lysinoalanine (LAL) formed from the cross-linking of L-lysine with dehydroalanine. This reaction occurs in food proteins during processing, particularly under conditions of high heat and/or alkalinity. LAL exists as a mixture of diastereomers, primarily (S,S)-LAL and (S,R)-LAL, due to the stereochemistry of its parent amino acids. The procurement of stereoisomerically pure (S,S)-Lysinoalanine is critical for its primary applications as a high-purity analytical standard for food quality control and as a reference material for toxicological studies investigating the compound's nephrotoxic effects.

Research Fit

Stereochemically defined (S,S) chiral analytical standard
Metal-chelation mechanism probe for toxicity studies
Renal toxicity model endpoint reference compound

Substituting pure (S,S)-Lysinoalanine with a generic, mixed-isomer standard or a crude protein hydrolysate is inadequate for reliable scientific outcomes. The different stereoisomers of lysinoalanine, such as (S,R)-LAL, exhibit distinct toxicological profiles and chromatographic behaviors. Using a racemic or uncharacterized mixture leads to inaccurate quantification in food safety analyses and confounds toxicological assessments, as the biological effects, particularly nephrotoxicity, are known to be stereospecific. Therefore, for developing validated analytical methods or conducting precise toxicological studies, the procurement of the specific (S,S)-isomer is a prerequisite for reproducible and accurate results.

Substitution Risk

Racemic or LD-diastereomer
Copper-binding affinity profile may shift, confounding metal-chelation and toxicity interpretation.
Lanthionine or other cross-linked analogs
Nutritional bioavailability context differs markedly; may misrepresent lysine damage severity.
Undefined stereoisomer composition
Analytical quantification may be unreliable due to weighted-average detector response.

Analytical Method Development and Validation

The development of reliable analytical methods for food safety requires pure, stereoisomerically defined standards. Chromatographic techniques, such as HPLC and GC, are capable of separating lysinoalanine diastereomers. Using a mixed-isomer or racemic standard instead of pure (S,S)-Lysinoalanine prevents the accurate calibration and validation needed to quantify the specific isomer formed from L-lysine in food matrices, which is essential for exposure assessment. The limit of detection (LOD) and limit of quantification (LOQ) for lysinoalanine in protein have been established at 50 ppm and 152 ppm, respectively, using GC-FID, demonstrating the sensitivity required in these analyses.

Evidence DimensionAnalytical Method Requirement
Target Compound DataRequired as a pure, single-isomer standard for accurate calibration, peak identification, and method validation (e.g., HPLC, GC).
Comparator Or BaselineRacemic or mixed-isomer lysinoalanine standard.
Quantified DifferenceQualitative; use of mixed isomers prevents accurate quantification of the target (S,S) isomer.
ConditionsStandard analytical laboratory workflows for food safety testing and quality control, such as GC-FID or HPLC.

Procurement of the pure (S,S)-isomer is non-negotiable for laboratories developing or running validated analytical tests for food quality and safety compliance.

Cu(II) Affinity LL vs LD
Head-to-head
LL-LAL: log KCuL 14.96; LD-LAL: 15.52 (Δ 0.56, ~3.6× stronger LD)
Supports stereospecific metal-chelation context
Potentiometric titration, 25°C, 0.16 M ionic strength

Isomer-Specific Nephrotoxicity in Toxicology Studies

The toxicological effects of lysinoalanine, specifically nephrocytomegaly (enlargement of kidney cells), are stereospecific. Early research identified that out of the four possible stereoisomers, the toxic effects observed in rats were primarily attributed to one specific diastereomer formed from L-lysine. While nomenclature has evolved, the core finding remains that biological activity is isomer-dependent. Studies feeding rats alkali-treated soy protein containing 2,630 ppm of total LAL resulted in significant nuclear and cytoplasmic enlargement of pars recta cells in the kidney, an effect not seen in control groups. Therefore, using a mixed-isomer preparation would confound results and prevent accurate assessment of the risk associated with the (S,S)-isomer found in foods.

Evidence DimensionNephrotoxicity (Cytomegaly)
Target Compound DataThe specific diastereomer derived from L-lysine is responsible for inducing nephrotoxic effects.
Comparator Or BaselineOther lysinoalanine stereoisomers or a racemic mixture.
Quantified DifferenceQualitative but definitive: toxicity is attributed to a specific stereoisomer, making mixed-isomer studies unreliable.
ConditionsIn vivo feeding studies in rats with alkali-treated soy protein.

For accurate toxicological risk assessment, researchers must procure the specific (S,S)-isomer to isolate its biological effects from less active or inactive isomers.

Cu(II) Affinity LL vs Mixed
Head-to-head
LL-LAL: log KCuL 14.96; Mixed (55.6% LD): 15.27 (Δ 0.31)
Undefined isomer composition alters net binding profile
Mixed LAL binding is a weighted average of diastereomers

Isomer-Specific Metal Chelation Activity

The mechanism of lysinoalanine toxicity has been linked to its ability to chelate essential metal ions, potentially removing them from the active sites of metalloenzymes. Importantly, this chelating ability differs between stereoisomers. One study estimated that the L-lysino-D-alanine (LD-LAL) isomer is approximately fourfold more potent at binding copper than the L-lysino-L-alanine (LL-LAL) isomer, now understood as (S,S)-Lysinoalanine. Specifically, in-vivo concentrations of 27 µM for the LD-isomer versus 100 µM for the LL-isomer were estimated to be required to displace histidine as a major carrier of copper. This quantitative difference highlights that biochemical studies on enzyme inhibition or metal ion disruption require isomerically pure compounds to yield meaningful data.

Evidence DimensionConcentration required to displace histidine as a major copper carrier
Target Compound Data100 µM ((S,S)-Lysinoalanine or LL-LAL)
Comparator Or Baseline27 µM ((S,R)-Lysinoalanine or LD-LAL)
Quantified DifferenceThe (S,S)-isomer is ~3.7 times less potent at copper binding than the (S,R)-isomer in this model.
ConditionsIn-vivo estimation model based on copper-binding properties.

This evidence demonstrates that the isomers are not biochemically interchangeable, making the procurement of pure (S,S)-Lysinoalanine essential for mechanism-of-action studies.

Lysine Availability LAL vs LAN
Reported
LAL lysine: 0% available; Lanthionine cysteine: 32–52% available
Indicates complete nutritional forfeiture of lysine from LAL
Rat feeding study, purified crystalline amino acid diets
Nephrotoxicity Incidence
Reported
70% (7/10 rats) developed nephrocytomegaly vs. 0% control
Supports nephrotoxicity endpoint model context
Dietary LAL inclusion, rodent model
Ames Mutagenicity Assay
Reported
Negative (no mutagenic response) up to 5 mg/plate, ± S-9 metabolic activation
Supports non-genotoxic mechanism context
Salmonella/microsome assay; toxicity not DNA-reactive

Food Safety Analytical Standard

Use as a certified reference material for the calibration of HPLC or GC systems to accurately quantify (S,S)-Lysinoalanine levels in processed foods such as infant formula, caseinates, and alkali-treated vegetable proteins. This is critical for food manufacturers and regulatory bodies monitoring process-induced contaminants.

Isomer-Specific Toxicology Reference

Employ as the definitive test article in in-vivo and in-vitro studies to investigate the specific mechanisms of nephrotoxicity caused by the naturally occurring (S,S)-isomer. This allows for precise dose-response analysis without confounding effects from other stereoisomers.

Biochemical Mechanism Investigation Tool

Utilize in biochemical assays to study the specific interaction of (S,S)-Lysinoalanine with metalloenzymes and compare its metal-chelating activity against other isomers like (S,R)-Lysinoalanine. This is essential for elucidating the molecular basis of its biological effects.

Application Fit Matrix

Application
Selection Property
Validation Focus
LC-MS quantification of lysinoalanine in food
Stereochemically defined calibrant
Isomer-specific quantification accuracy and method reproducibility
Metal-chelation mechanism research
Defined copper-binding affinity (research grade)
Stereospecific chelation endpoint review
Protein quality and digestibility studies
Benchmark for complete lysine unavailability
Nutritional bioavailability endpoint context
Processed food nephrotoxicity evaluation
Renal toxicity endpoint reference compound
Nephrotoxicity model endpoint monitoring

XLogP3

-6.3

Hydrogen Bond Acceptor Count

7

Hydrogen Bond Donor Count

5

Exact Mass

233.13755610 Da

Monoisotopic Mass

233.13755610 Da

Heavy Atom Count

16

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

UNII

41GI65IQM8

Wikipedia

(S,S)-lysinoalanine
1: Fritsch RJ, Hoffmann H, Klostermeyer H. Formation of lysinoalanine during heat treatment of milk. Z Lebensm Unters Forsch. 1983;176(5):341-5. PubMed PMID: 6412474.
2: Pintauro SJ, Philippossian G, Finot PA, Lee TC. Lysinoalanine: absence of mutagenic response in the Salmonella/mammalian-microsome mutagenicity assay. Food Chem Toxicol. 1985 Aug;23(8):763-5. PubMed PMID: 3930353.
3: Corpet DE, Taché S, Archer MC, Bruce WR. Dehydroalanine and lysinoalanine in thermolyzed casein do not promote colon cancer in the rat. Food Chem Toxicol. 2008 Sep;46(9):3037-42. doi: 10.1016/j.fct.2008.06.002. Epub 2008 Jun 10. PubMed PMID: 18585427.
4: Friedman M. Lysinoalanine in food and in antimicrobial proteins. Adv Exp Med Biol. 1999;459:145-59. Review. PubMed PMID: 10335374.
5: Pfaender P. Lysinoalanine--a toxic compound in processed proteinaceous foods. World Rev Nutr Diet. 1983;41:97-109. Review. PubMed PMID: 6428067.
6: Friedman M. Chemistry, biochemistry, nutrition, and microbiology of lysinoalanine, lanthionine, and histidinoalanine in food and other proteins. J Agric Food Chem. 1999 Apr;47(4):1295-319. Review. PubMed PMID: 10563973.
7: Somoza V, Wenzel E, Weiss C, Clawin-Rädecker I, Grübel N, Erbersdobler HF. Dose-dependent utilisation of casein-linked lysinoalanine, N(epsilon)-fructoselysine and N(epsilon)-carboxymethyllysine in rats. Mol Nutr Food Res. 2006 Sep;50(9):833-41. PubMed PMID: 16917812.
8: Lifsey BJ Jr, Farkas WR, Reyniers JP. Interaction of lysinoalanine with the protein synthesizing apparatus. Chem Biol Interact. 1988;68(3-4):241-57. PubMed PMID: 3145818.
9: Faist V, Müller C, Drusch S, Erbersdobler HF. Selective fortification of lysinoalanine, fructoselysine and N epsilon-carboxymethyllysine in casein model systems. Nahrung. 2001 Jun;45(3):218-21. PubMed PMID: 11455792.
10: Boschin G, D'Agostina A, Rinaldi A, Arnoldi A. Lysinoalanine content of formulas for enteral nutrition. J Dairy Sci. 2003 Jul;86(7):2283-7. PubMed PMID: 12906044.
11: Pfaff G. Lysinoalanine contents of formula diets. Lancet. 1984 Feb 25;1(8374):448. PubMed PMID: 6142167.
12: Chang HM, Tsai CF, Li CF. Changes of amino acid composition and lysinoalanine formation in alkali-pickled duck eggs. J Agric Food Chem. 1999 Apr;47(4):1495-500. PubMed PMID: 10564005.
13: Bosch L, Sanz ML, Montilla A, Alegría A, Farré R, del Castillo MD. Simultaneous analysis of lysine, Nepsilon-carboxymethyllysine and lysinoalanine from proteins. J Chromatogr B Analyt Technol Biomed Life Sci. 2007 Dec 1;860(1):69-77. Epub 2007 Oct 22. PubMed PMID: 17997368.
14: Montilla A, Gómez-Ruiz JA, Olano A, del Castillo MD. A GC-FID method for analysis of lysinoalanine. Mol Nutr Food Res. 2007 Apr;51(4):415-22. PubMed PMID: 17390402.
15: Boschin G, Scaglioni L, Arnoldi A. Optimization of the synthesis of the cross-linked amino acid ornithinoalanine and nuclear magnetic resonance characterization of lysinoalanine and ornithinoalanine. J Agric Food Chem. 1999 Mar;47(3):939-44. PubMed PMID: 10552395.
16: Fujimoto D, Hirama M, Iwashita T. Occurrence of lysinoalanine in calcified tissue collagen. Biochem Biophys Res Commun. 1981 Dec 31;103(4):1378-83. PubMed PMID: 6800379.
17: Savoie L. Effect of protein treatment on the enzymatic hydrolysis of lysinoalanine and other amino acids. Adv Exp Med Biol. 1984;177:413-22. PubMed PMID: 6437165.
18: Linetsky M, Hill JM, LeGrand RD, Hu F. Dehydroalanine crosslinks in human lens. Exp Eye Res. 2004 Oct;79(4):499-512. PubMed PMID: 15381034.
19: Walsh RG, Nashef AS, Feeney RE. Intramolecular cross-linking of proteins by formation of lysinoalanine or lanthionine. Modification of disulfides in ovomucoids. Int J Pept Protein Res. 1979 Oct;14(4):290-9. PubMed PMID: 521212.
20: Zarkadas CG, Zarkadas GC, Karatzas CN, Khalili AD, Nguyen Q. Rapid method for determining desmosine, isodesmosine, 5-hydroxylysine, tryptophan, lysinoalanine and the amino sugars in proteins and tissues. J Chromatogr. 1986 May 28;378(1):67-76. PubMed PMID: 3090084.

Explore Compound Types